Cas no 1334147-57-7 (1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride)

• Product Name: 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride
• CAS No: 1334147-57-7
• MF: C₁₅H₁₂ClN₃O₄S
• MW: 365.791481018066
• MDL: MFCD19686409
• CID: 5168660
• Update Time: 2025-10-28

1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• 1-benzyl-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonylchloride
• Pyrido[2,3-d]pyrimidine-6-sulfonyl chloride, 1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-(phenylmethyl)-
• 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride

• MDL： MFCD19686409
• Inchi： 1S/C15H12ClN3O4S/c1-18-14(20)12-7-11(24(16,22)23)8-17-13(12)19(15(18)21)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： CXJKKYPYJBYEPQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC2=C(C=1)C(N(C)C(N2CC1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 615
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride

Research Brief on 1-Benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334147-57-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonyl chloride derivatives as versatile intermediates in drug discovery and development. One such compound, 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334147-57-7), has garnered attention due to its potential applications in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

The compound, with its unique pyrido[2,3-d]pyrimidine core and sulfonyl chloride functionality, serves as a key building block in the construction of more complex molecular architectures. Recent literature has explored its utility in the synthesis of kinase inhibitors, where the sulfonyl chloride group facilitates the introduction of diverse substituents, enabling the fine-tuning of biological activity. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases.

In terms of synthetic methodology, recent work has focused on optimizing the preparation of 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride to improve yield and purity. Advances in catalytic systems and reaction conditions have been reported, with particular emphasis on minimizing side reactions and enhancing scalability. These improvements are critical for the compound's broader application in medicinal chemistry and industrial-scale production.

Furthermore, the reactivity of the sulfonyl chloride group has been exploited in the development of novel bioconjugation strategies. Researchers have utilized this compound to create stable linkages with biomolecules, such as proteins and peptides, enabling the design of targeted therapeutics and diagnostic agents. This approach has shown potential in the development of antibody-drug conjugates (ADCs) and other precision medicine applications.

In conclusion, 1-benzyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334147-57-7) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate and its potential in the development of kinase inhibitors and bioconjugates underscore its importance in the field. Ongoing research is expected to further elucidate its applications and optimize its use in therapeutic development.